Cas no 94398-09-1 (N-[(3-nitrophenyl)carbamothioyl]benzamide)

• Product Name: N-[(3-nitrophenyl)carbamothioyl]benzamide
• CAS No: 94398-09-1
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 1000887
• PubChem ID: 708498
• Update Time: 2025-04-20

N-[(3-nitrophenyl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-nitrophenyl)carbamothioyl]benzamide
• CHEBI:111337
• AKOS002162058
• NSC-209945
• Q27190955
• N-benzoyl-N'-(3-nitrophenyl)thiourea
• N-{[(3-Nitrophenyl)imino](sulfanyl)methyl}benzenecarboximidic acid
• 94398-09-1
• DTXSID50915559
• CHEMBL1449119
• SMR000460436
• MLS000861652
• HMS2784J15
• N-[(3-nitroanilino)-sulfanylidenemethyl]benzamide
• NSC209945
• N-[(3-nitrophenyl)thiocarbamoyl]benzamide
• DS-011822

• Inchi： 1S/C14H11N3O3S/c18-13(10-5-2-1-3-6-10)16-14(21)15-11-7-4-8-12(9-11)17(19)20/h1-9H,(H2,15,16,18,21)
• InChI Key： ISNKGMPVWYMBRJ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.052112
• Monoisotopic Mass: 301.052112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.431
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.717
• PSA: 119.04000
• LogP: 3.70870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas